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Compound of Interest

Compound Name: Laniquidar

Cat. No.: B1684370

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of investigational compounds like Laniquidar is paramount. This document provides a
direct, procedural guide to the necessary personal protective equipment (PPE), operational
plans for handling, and disposal protocols to maintain a safe laboratory environment.

Chemical and Hazard Data

A summary of the key identifiers and hazard classifications for Laniquidar is provided below.
This information is critical for a foundational understanding of the compound's safety profile.

Identifier Value

CAS Number 197509-46-9[1][2][3]

Molecular Formula C37H36N403[1][2][3]

Molecular Weight 584.7 g/mol [1][2]

GHS Hazard Classification Description

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed[1]
Acute Aquatic Toxicity (Category 1) H400: Very toxic to aquatic life[1]

H410: Very toxic to aquatic life with long lasting

Chronic Aquatic Toxicity (Category 1)
effects[1]
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Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is essential to minimize exposure risk. The

following PPE is required when handling Laniquidar.[1]

Protection Type

Specific Requirement

Rationale

Eye Protection

Safety goggles with side-

shields

Protects eyes from splashes.

[1]14]

Hand Protection

Protective gloves (double

gloving recommended)

Prevents skin contact.[1][4][5]
Chemotherapy-rated gloves
are advisable.[6][7]

Body Protection

Impervious, solid-front barrier
gown with long sleeves and
tight-fitting cuffs

Prevents contamination of
clothing and skin.[1][4][5]

Respiratory Protection

Suitable respirator (e.g., N95
or higher)

Required when handling the
powder form to avoid

inhalation of dust particles.[1]

[8]

Operational Plan for Handling

A systematic workflow ensures that Laniquidar is handled safely from receipt to disposal.

Adherence to these steps minimizes the risk of exposure and contamination.

Workflow for Handling Laniquidar
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Preparation

1. Prepare Designated Workspace
- Ensure fume hood or ventilated enclosure is operational.
- Cover work surface with absorbent pads.

2. Don Required PPE
- Gown, double gloves, eye protection, respirator.

Proceed to handling

Hangling
y

3. Weighing and Reconstitution
- Handle solid Laniquidar in a fume hood.
- Avoid generating dust.

:

4. Experimental Use
- Conduct all procedures within the designated area.
- Use Luer-lock syringes if applicable.

After experiment completion

Cleanup & Disposal
5. Decontaminate Surfaces
- Clean work area with an appropriate detergent solution.

:

6. Dispose of Waste
- Segregate waste into labeled containers.
- Follow institutional and regulatory guidelines.

:

7. Doff PPE
- Remove PPE in the correct order to avoid self-contamination.

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of Laniquidar.
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Disposal Plan

Proper disposal of Laniquidar and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.[1]

Waste Segregation and Disposal Protocol

Waste Generation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistics for Handling Laniquidar].
BenchChem, [2025]. [Online PDF]. Available at:
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handling-laniquidar]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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